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Compound of Interest

Compound Name: (S)-Cystathionine-d4

Cat. No.: B12417003 Get Quote

In-Depth Technical Guide: (S)-Cystathionine-d4
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for informational purposes only and does not constitute

a formal safety data sheet (SDS). A specific SDS for (S)-Cystathionine-d4 was not located;

therefore, this guidance is synthesized from information on cystathionine, its deuterated forms,

and compounds with similar toxicological profiles. Always consult the official SDS provided by

the supplier before handling this compound and adhere to all institutional and governmental

safety regulations.

Introduction
(S)-Cystathionine-d4 is a deuterated form of cystathionine, an intermediate in the

transsulfuration pathway. It is primarily utilized as an internal standard for the quantification of

cystathionine in biological samples by mass spectrometry (GC-MS or LC-MS)[1]. The

incorporation of deuterium atoms provides a distinct mass shift, allowing for accurate

differentiation from the endogenous, non-labeled compound. This guide provides

comprehensive safety and handling guidelines critical for researchers and professionals

working with this compound.

Physical and Chemical Properties
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A summary of the known physical and chemical properties of Cystathionine-d4 and its non-

deuterated counterpart is presented below.

Property
(S)-Cystathionine-
d4

L-Cystathionine Reference

Appearance White Solid White powder [2][3]

Molecular Formula C₇H₁₀D₄N₂O₄S C₇H₁₄N₂O₄S [1][2]

Formula Weight 226.3 g/mol 222.26 g/mol

Purity
≥99% deuterated

forms (d₁-d₄)
Not Applicable

Solubility
Slightly soluble in

water
Not specified

Storage Temperature -20°C Not specified

Stability ≥ 4 years at -20°C Not specified

Hazard Identification and Safety Precautions
While a specific hazard profile for (S)-Cystathionine-d4 is not readily available, based on

safety data for analogous compounds, it should be handled as a potentially hazardous

substance. The following precautions are recommended.

Potential Hazards:

Acute Toxicity: Based on similar compounds, there is a potential for toxicity if swallowed or in

contact with skin, and it may be fatal if inhaled.

Aquatic Toxicity: May be very toxic to aquatic life with long-lasting effects.

Precautionary Statements:

P260: Do not breathe dust.

P264: Wash skin thoroughly after handling.
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P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P273: Avoid release to the environment.

P280: Wear protective gloves/ protective clothing.

P284: Wear respiratory protection.

Handling and Storage
Proper handling and storage are crucial to ensure the safety of personnel and the integrity of

the compound.

Guideline Category Recommendations

Engineering Controls

Work under a chemical fume hood. Ensure

eyewash stations and safety showers are in

close proximity.

Personal Protective Equipment (PPE)

Wear appropriate protective gloves, clothing,

and eye/face protection. For operations where

dust may be generated, a NIOSH-approved

respirator is recommended.

Hygiene Practices

Immediately change contaminated clothing.

Apply preventive skin protection. Wash hands

and face thoroughly after handling.

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place at -20°C. Keep locked

up or in an area accessible only to qualified

personnel.

Incompatibilities Strong oxidizing agents and metals.

Experimental Protocols
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The following are generalized protocols for the handling and use of (S)-Cystathionine-d4 as

an internal standard. Researchers must adapt these protocols to their specific experimental

needs and institutional safety guidelines.

Preparation of Stock Solutions
Pre-weighing: Allow the vial of (S)-Cystathionine-d4 to equilibrate to room temperature

before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of the solid

compound using an analytical balance.

Solubilization: Add the appropriate solvent (e.g., slightly aqueous solutions) to the weighed

solid. Vortex or sonicate briefly to ensure complete dissolution.

Storage: Store the stock solution in a tightly sealed vial at -20°C or below.

Use as an Internal Standard in Mass Spectrometry
Sample Preparation: Prepare biological samples (e.g., plasma, tissue homogenates)

according to the specific extraction protocol.

Spiking: Add a known amount of the (S)-Cystathionine-d4 stock solution to each sample

and calibration standard early in the sample preparation process to account for analyte loss

during extraction.

Extraction: Proceed with the established extraction method (e.g., protein precipitation, liquid-

liquid extraction, solid-phase extraction).

Analysis: Analyze the processed samples by a validated LC-MS or GC-MS method.

Quantification: Quantify the endogenous cystathionine by comparing the peak area ratio of

the analyte to the deuterated internal standard against a calibration curve.

Signaling Pathways and Experimental Workflows
Metabolic Pathway of Cystathionine
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Cystathionine is a key intermediate in the transsulfuration pathway, which converts

homocysteine to cysteine.

Cystathionine β-synthase (CBS)

Cystathionine γ-lyase (CGL)

Homocysteine

Cystathionine

Serine

Cysteine

α-ketobutyrate

Ammonia

Click to download full resolution via product page

Caption: The transsulfuration pathway showing the synthesis and breakdown of cystathionine.

General Experimental Workflow for Quantification
The following diagram illustrates a typical workflow for using (S)-Cystathionine-d4 as an

internal standard.
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Caption: A generalized workflow for the quantification of cystathionine using a deuterated

internal standard.

First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.
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Exposure Route First Aid Measures Reference

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. Immediately call a

POISON CENTER or doctor.

Skin Contact

Wash with plenty of water. Call

a POISON CENTER or doctor

if you feel unwell. Take off

immediately all contaminated

clothing.

Eye Contact

Rinse opened eye for several

minutes under running water. If

symptoms persist, consult a

doctor.

Ingestion

Immediately call a POISON

CENTER or doctor. Rinse

mouth.

Fire-Fighting Measures
Aspect Recommendations Reference

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

Specific Hazards

Development of hazardous

combustion gases or vapors

(carbon oxides, nitrogen

oxides, sulfur oxides) is

possible in the event of a fire.

Protective Equipment

Wear a self-contained

breathing apparatus and full

protective gear.
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Disposal Considerations
Dispose of this substance and its container in accordance with all applicable local, state, and

federal regulations. Do not allow the product to enter drains. Collect, bind, and pump off spills.

Avoid the generation of dusts.

This guide is intended to provide a comprehensive overview of the safety and handling of (S)-
Cystathionine-d4 for a technical audience. Adherence to these guidelines is paramount for

ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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